Cas no 2138097-70-6 (4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138097-70-6
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 6018866
• PubChem ID: 165716596
• Update Time: 2025-07-17

4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole
• 2138097-70-6
• EN300-1157390

• Inchi： 1S/C12H19ClN2/c1-12(2)5-4-10(13)6-11(12)9-7-14-15(3)8-9/h7-8,10-11H,4-6H2,1-3H3
• InChI Key： NYZSDGUDVLATDJ-UHFFFAOYSA-N
• SMILES： ClC1CCC(C)(C)C(C2C=NN(C)C=2)C1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.8Ų

Additional information on 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole

Chemical Profile of 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138097-70-6)

4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138097-70-6) is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound belongs to the pyrazole class, which is well-documented for its broad spectrum of biological activities and therapeutic potential. The presence of a 5-chloro-2,2-dimethylcyclohexyl substituent and a methyl group at the 1-position of the pyrazole ring imparts distinct chemical reactivity and binding characteristics, making it a valuable scaffold for drug discovery and development.

The chemical structure of this compound features a six-membered aromatic ring with nitrogen atoms at the 1 and 5 positions, typical of pyrazole derivatives. The 5-chloro-2,2-dimethylcyclohexyl moiety introduces steric hindrance and electronic effects that can modulate the compound's interaction with biological targets. This structural feature is particularly significant in medicinal chemistry, as it allows for fine-tuning of pharmacokinetic properties such as solubility, metabolic stability, and binding affinity. The methyl group at the 1-position further enhances the compound's lipophilicity, which is often a critical factor in drug efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential applications of 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole more effectively. Studies have demonstrated that this compound exhibits promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory diseases, cancer, and neurological disorders. The chloro-substituent on the cyclohexyl ring has been shown to enhance binding affinity through electrostatic interactions with positively charged residues in protein active sites. Additionally, the dimethylcyclohexyl group provides steric bulk that can improve selectivity over off-target proteins.

In the context of modern drug design, 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole represents an excellent example of how structural modifications can lead to novel pharmacophores with enhanced therapeutic profiles. Researchers have leveraged this compound as a starting point for generating libraries of derivatives through techniques such as combinatorial chemistry and high-throughput screening (HTS). These efforts have yielded several analogs with improved pharmacological properties, including reduced toxicity and increased bioavailability.

The synthesis of this compound typically involves multi-step organic reactions, starting from readily available precursors such as 5-chloro-2-methylcyclohexanone and methylhydrazine. Advanced synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to optimize yield and purity. The use of these techniques underscores the importance of precision in pharmaceutical chemistry, where even minor structural variations can significantly impact biological activity.

One notable application of 4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole is in the development of inhibitors targeting enzymes involved in metabolic pathways relevant to chronic diseases. For instance, preliminary studies suggest that this compound may interact with cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By modulating COX activity, it could potentially serve as a lead compound for drugs targeting conditions such as arthritis or cardiovascular diseases. Furthermore, its structural motif is reminiscent of known antiviral agents, prompting investigations into its efficacy against viral infections.

The pharmacokinetic profile of this compound has been carefully evaluated through in vitro and in vivo studies. Preliminary data indicate that it exhibits moderate solubility in water and lipids, suggesting good oral bioavailability. Additionally, its metabolic stability appears favorable for clinical translation, as it resists degradation by major cytochrome P450 enzymes found in human liver microsomes. These findings make it an attractive candidate for further development into a therapeutic agent.

As research in medicinal chemistry progresses,4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole continues to be explored for its potential in addressing unmet medical needs. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize its chemical structure for improved efficacy and safety. The integration of artificial intelligence (AI) tools into drug discovery pipelines has also accelerated the identification of novel derivatives with enhanced pharmacological properties.

The future directions for this compound include exploring its role in targeted therapy strategies such as kinase inhibition or proteasome modulation. Its unique structural features make it well-suited for designing molecules that can selectively interact with disease-causing proteins while minimizing side effects. Moreover,4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole may find utility in combination therapies where it acts synergistically with other drugs to achieve better treatment outcomes.

In conclusion,4-(5-chloro-2,2-dimethylcyclohexyl)-1-methyl-1H-pyrazole (CAS No. 2138097-70-6) is a structurally intriguing compound with significant potential in pharmaceutical applications. Its unique combination of substituents provides a versatile platform for drug design，and ongoing research continues to uncover new possibilities for its use in treating various diseases. As advancements in synthetic chemistry，computational biology，and AI-driven drug discovery continue to evolve，this compound is poised to play an important role in the next generation of therapeutics.